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Compound of Interest

Compound Name: 4-(4-Butoxyphenoxy)aniline

Cat. No.: B15089429 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Executive Summary
This technical guide addresses the chemical compound 4-(4-Butoxyphenoxy)aniline.

Extensive database searches for this specific molecule have revealed a significant lack of

publicly available scientific literature, experimental data, and established protocols. This

suggests that 4-(4-Butoxyphenoxy)aniline is likely a novel or exceedingly rare compound with

limited to no current research applications.

In light of this, this document provides a detailed examination of structurally similar and

commercially available compounds. The purpose is to offer a valuable comparative resource

for researchers interested in the potential properties and applications of anilines and phenoxy

anilines with alkoxy substitutions. The primary comparators discussed are 4-Butoxyaniline and

4-(4-Methoxyphenoxy)aniline.

Synonyms and Alternative Names
A comprehensive search for synonyms and alternative names for 4-(4-Butoxyphenoxy)aniline
did not yield any results. For the related compounds, the following nomenclature is used:
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Compound Synonyms and Alternative Names

4-Butoxyaniline
p-Butoxyaniline, 4-Butoxybenzenamine, 4-n-

Butoxyaniline, Benzenamine, 4-butoxy-

4-(4-Methoxyphenoxy)aniline

4-(4-Methoxyphenoxy)benzenamine,

Benzenamine, 4-(4-methoxyphenoxy)-, 4-

methoxy-4'-aminodiphenyl ether, p-(p-

Methoxyphenoxy)aniline

Physicochemical Properties
The following table summarizes the key physicochemical properties of the comparator

compounds. No experimental data for 4-(4-Butoxyphenoxy)aniline is available.

Property 4-Butoxyaniline
4-(4-
Methoxyphenoxy)aniline

CAS Number 4344-55-2[1][2][3] 31465-36-8[4][5]

Molecular Formula C10H15NO[1][2][6] C13H13NO2[4][5]

Molecular Weight 165.23 g/mol [3][6] 215.25 g/mol [5]

Appearance Colorless to Brown clear liquid Solid

Boiling Point 148-149 °C at 13 mmHg[3] Not available

Density 0.992 g/mL at 25 °C[3] Not available

Refractive Index n20/D 1.538[3] Not available

Experimental Protocols
While no protocols exist for 4-(4-Butoxyphenoxy)aniline, the synthesis of related alkoxy-

substituted anilines can provide insight into potential synthetic routes.

General Synthesis of 4-(tert-butoxy)aniline
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A general procedure for the synthesis of a related compound, 4-(tert-butoxy)aniline, involves

the following steps:

Reaction Setup: Copper iodide, a suitable ligand (e.g., N-(biphenyl-2-one)-1H-indole-2-

carboxamide), and potassium phosphate are added to a Schlenk tube.

Inert Atmosphere: The tube is evacuated and backfilled with argon multiple times to ensure

an inert atmosphere.

Addition of Reagents: The aryl chloride, dimethyl sulfoxide (DMSO) as a solvent, and

ammonium hydroxide are added to the reaction mixture.

Reaction Conditions: The mixture is stirred homogeneously at a temperature of 110°C or

120°C for 24 hours.

Workup: After cooling, water and ethyl acetate are added to the reaction mixture and the

layers are separated. The aqueous phase is extracted twice more with ethyl acetate.

Purification: The combined organic phases are dried over anhydrous sodium sulfate. After

concentration, the resulting residue is purified by column chromatography to yield the final

product.

Potential Applications and Research Context
Aniline and its derivatives are fundamental building blocks in organic synthesis. Alkoxy-

substituted anilines, such as the comparators discussed, are of interest in several fields:

Liquid Crystal Materials: 4-Butoxyaniline is noted for its use in the development of liquid

crystal materials.

Pharmaceutical and Agrochemical Synthesis: The aniline functional group is a key

pharmacophore and is present in numerous active pharmaceutical ingredients and

agrochemicals. The synthesis of various heterocyclic compounds often utilizes aniline

derivatives as precursors.

Organic Synthesis: These compounds serve as versatile intermediates in the preparation of

more complex molecules, including dyes and materials for electronics.
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Logical Workflow for Compound Characterization
Should 4-(4-Butoxyphenoxy)aniline be synthesized, a logical workflow for its initial

characterization would follow the steps outlined in the diagram below. This workflow is standard

for novel chemical entities in a drug discovery or materials science context.

Workflow for Novel Compound Characterization

Synthesis & Purification

Structural & Physicochemical Characterization

Biological Evaluation

Chemical Synthesis

Purification (e.g., Chromatography)

NMR Spectroscopy (1H, 13C) Mass Spectrometry IR Spectroscopy Purity Assessment (e.g., HPLC)

Physicochemical Properties (m.p., b.p., solubility)

In Vitro Assays (e.g., cytotoxicity, target binding)

In Vivo Studies (if warranted)
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Click to download full resolution via product page

Caption: A logical workflow for the synthesis, characterization, and evaluation of a novel

chemical compound.

This guide serves as a foundational resource for researchers exploring the chemical space

around 4-(4-Butoxyphenoxy)aniline. While direct data on the target compound is absent, the

provided information on related molecules offers valuable context and direction for future

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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